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Technical Overview: Aluminum Potassium
Sulfate Dodecahydrate
For Immediate Release

This document provides a detailed chemical analysis of aluminum potassium sulfate
dodecahydrate, a compound with significant applications in various scientific and industrial

fields. The focus of this guide is to delineate its fundamental chemical properties, specifically its

chemical formula and molecular weight, presented for researchers, scientists, and

professionals in drug development.

Chemical Identity and Formula
Aluminum potassium sulfate dodecahydrate, commonly known as potassium alum or

potash alum, is a double sulfate of potassium and aluminum.[1][2] It is typically encountered in

its dodecahydrate form, which signifies that each molecule of the compound is associated with

twelve molecules of water.[1] This hydration is crucial to its crystalline structure and stability.

The chemical formula for aluminum potassium sulfate dodecahydrate is:

KAl(SO₄)₂·12H₂O[1][2][3]
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This formula indicates that a single formula unit of the compound consists of one potassium (K)

ion, one aluminum (Al) ion, two sulfate (SO₄) ions, and twelve molecules of water (H₂O).

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for aluminum potassium sulfate dodecahydrate is based on the atomic

masses of potassium, aluminum, sulfur, oxygen, and hydrogen.

The accepted molecular weight for aluminum potassium sulfate dodecahydrate is

approximately 474.39 g/mol .[3][4][5]

The table below provides a detailed breakdown of the molecular weight calculation based on

the standard atomic weights of each element.

Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Potassium K 1
39.0983[6][7][8]

[9][10]
39.0983

Aluminum Al 1
26.982[11][12]

[13][14]
26.982

Sulfur S 2
32.065[15][16]

[17][18][19]
64.13

Oxygen O
20 (8 in SO₄, 12

in H₂O)

15.999[20][21]

[22][23]
319.98

Hydrogen H 24
1.008[24][25][26]

[27][28]
24.192

Total
KAl(SO₄)₂·12H₂

O
474.3823

Note: Slight variations in molecular weight may be observed depending on the source of atomic

mass data.[4]
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Methodologies and Visualizations
The determination of the chemical formula and molecular weight of a well-established

compound like aluminum potassium sulfate dodecahydrate does not involve novel

experimental protocols. The data presented are based on universally accepted values for

atomic masses as standardized by IUPAC and determined through high-precision techniques

such as mass spectrometry.

Due to the fundamental nature of the topic—a chemical formula and its corresponding

molecular weight—graphical visualizations such as signaling pathways or experimental

workflows are not applicable. The logical relationship is a direct summation of atomic masses

as detailed in the table above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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